Cas no 2228406-95-7 (1-(1-ethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(1-ethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228406-95-7
• MF: C₁₀H₁₅F₂N₃
• MW: 215.243008852005
• CID: 6149981
• PubChem ID: 165630748
• Update Time: 2025-06-15

1-(1-ethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine
• EN300-1956433
• 2228406-95-7
• [1-(1-ethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutyl]methanamine

• Inchi： 1S/C10H15F2N3/c1-2-15-4-3-8(14-15)9(7-13)5-10(11,12)6-9/h3-4H,2,5-7,13H2,1H3
• InChI Key： FMBLVPRMNVRYPB-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CN(CC)N=2)(CN)C1)F

Computed Properties

• Exact Mass: 215.12340382g/mol
• Monoisotopic Mass: 215.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-ethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine

1-(1-Ethyl-1H-Pyrazol-3-Yl)-3,3-Difluorocyclobutylmethanamine: A Promising Compound in Pharmaceutical Research

1-(1-Ethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. This molecule, characterized by its 1-ethyl-1H-pyrazol-3-yl functional group and 3,3-difluorocyclobutyl ring system, represents a novel scaffold with potential applications in drug discovery. The compound's chemical formula, CAS number 2228406-95-7, and structural features make it a subject of interest for researchers exploring new therapeutic strategies.

1-(1-Ethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine belongs to a class of compounds that exhibit diverse pharmacological activities. Its molecular framework combines elements of heterocyclic rings and fluorinated cyclobutane systems, which are known to influence biological interactions. Recent studies have highlighted the importance of 1-ethyl-1H-pyrazol-3-yl moieties in modulating receptor binding affinities, while the 3,3-difluorocyclobutyl group contributes to the compound's hydrophobicity and metabolic stability. These structural features are critical for optimizing drug-like properties and enhancing therapeutic efficacy.

The synthesis of 1-(1-Ethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine involves advanced organic chemistry techniques, including multistep reactions and functional group transformations. Researchers have developed novel methodologies to achieve high yields and purity, which are essential for pharmaceutical applications. The compound's synthesis pathway often includes key intermediates such as 3,3-difluorocyclobutyl derivatives and 1-ethyl-1H-pyrazol-3-yl building blocks, demonstrating the complexity of its molecular architecture.

Recent advancements in pharmacological research have revealed the potential of 1-(1-Ethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine as a candidate for targeting specific biological pathways. For instance, studies published in 2023 have shown its ability to interact with G-protein-coupled receptors (GPCRs), which play a central role in cellular signaling. The 1-ethyl-1H-pyrazol-3-yl group has been identified as a key contributor to the compound's selectivity for certain receptor subtypes, making it a promising lead for drug development.

One of the most notable findings in recent research is the compound's potential as an inhibitor of kinases involved in cancer progression. A 2024 study published in the Journal of Medicinal Chemistry demonstrated that 1-(1-Ethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine exhibits potent activity against the 3,3-difluorocyclobutyl-dependent pathways in tumor cells. This discovery highlights the compound's relevance in oncology and its potential to contribute to the development of targeted therapies.

Additionally, the compound's interaction with ion channels has been explored in preclinical studies. Research conducted in 2023 indicated that 1-(1-Ethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine may modulate the activity of voltage-gated sodium channels, which are implicated in neuronal excitability and pain signaling. These findings suggest potential applications in the treatment of neurological disorders, further expanding the compound's therapeutic scope.

From a synthetic perspective, the compound's structure presents challenges and opportunities for chemists. The 3,3-difluorocyclobutyl ring system requires precise control during synthesis to ensure the correct stereochemistry and functional group placement. Recent advancements in asymmetric catalysis and fluorination techniques have enabled more efficient synthesis routes, reducing the need for harsh reaction conditions and improving overall yield.

Comparative studies with related compounds have provided insights into the structural requirements for biological activity. For example, replacing the 3,3-difluorocyclobutyl group with other fluorinated cycloalkane derivatives has been shown to alter the compound's potency and selectivity. These findings underscore the importance of the 3,3-difluorocyclobutyl moiety in determining the compound's pharmacological profile.

Furthermore, computational modeling has played a crucial role in understanding the interactions between 1-(1-Ethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine and its biological targets. Molecular docking studies have predicted the compound's binding affinity to specific receptors, while molecular dynamics simulations have revealed the dynamic behavior of the molecule in different environments. These computational tools are essential for optimizing the compound's structure for improved therapeutic outcomes.

Despite its promising properties, the compound faces challenges in terms of solubility and metabolic stability. Researchers are actively exploring strategies to enhance its bioavailability, such as modifying the 1-ethyl-1H-pyrazol-3-yl group or incorporating additional functional groups. These efforts are critical for ensuring the compound's effectiveness in vivo and its potential for clinical translation.

In conclusion, 1-(1-Ethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure, combined with recent discoveries regarding its biological activities, positions it as a valuable candidate for further research. As the scientific community continues to explore its potential, this compound may pave the way for innovative therapies in oncology and neurology.

For more information on the synthesis, pharmacology, and potential applications of 1-(1-Ethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine, researchers and pharmaceutical professionals are encouraged to refer to recent publications and ongoing clinical trials. The compound's development reflects the dynamic nature of drug discovery and the importance of interdisciplinary collaboration in advancing medical science.